N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(1-benzylpyrazol-3-yl)-2-(4-iodo-3,5-dimethylpyrazol-1-yl)acetamide
• InChI: InChI=1S/C17H18IN5O/c1-12-17(18)13(2)23(20-12)11-16(24)19-15-8-9-22(21-15)10-14-6-4-3-5-7-14/h3-9H,10-11H2,1-2H3,(H,19,21,24)
• InChI Key: LZSUEMZGHSZXKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2=NN(C=C2)CC3=CC=CC=C3)C)I
• Molecular Formula: C17H18IN5O
• Molecular Weight: 435.26 g/mol

Description

N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide, also known as BI-78D3, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is not fully understood, but it is believed to act through inhibition of specific enzymes or receptors. One study found that N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide inhibited the activity of the enzyme CDK9, which is involved in cell cycle regulation and transcriptional control (Wu et al., 2019). Another study showed that N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide inhibited the activity of the receptor TLR4, which is involved in the inflammatory response (Zhang et al., 2018).
Biochemical and Physiological Effects
N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been shown to have various biochemical and physiological effects in scientific research. One study found that N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide induced apoptosis, or programmed cell death, in cancer cells (Wu et al., 2019). Another study showed that N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide reduced the levels of proinflammatory cytokines in a mouse model of acute lung injury (Zhang et al., 2018). Additionally, N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide was found to reduce the levels of amyloid beta peptides in a cell culture model of Alzheimer's disease (Shi et al., 2017).

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide in lab experiments include its potential therapeutic properties and its ability to inhibit specific enzymes or receptors. However, the limitations of using N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide include its limited availability and potential toxicity, as well as the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide. One direction is to investigate its potential as an anticancer agent in clinical trials. Another direction is to further explore its anti-inflammatory effects in various disease models. Additionally, research could focus on identifying the specific enzymes or receptors that N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide inhibits and developing more potent and selective inhibitors. Finally, further research is needed to fully understand the mechanism of action of N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide and its potential therapeutic applications.
In conclusion, N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. The synthesis method for N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide involves a multistep process, and it has been studied for its potential as an anticancer agent, anti-inflammatory agent, and treatment for Alzheimer's disease. The mechanism of action of N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is not fully understood, but it is believed to act through inhibition of specific enzymes or receptors. N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has various biochemical and physiological effects, and its advantages and limitations for lab experiments should be considered. Finally, there are several future directions for research on N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide, including investigating its potential as an anticancer agent in clinical trials and identifying more potent and selective inhibitors.

Synthesis Methods

The synthesis method for N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide involves a multistep process that begins with the reaction of 4-iodo-3,5-dimethyl-1H-pyrazole with N-benzyl-3-chloropyrazole-1-carboxamide. This reaction produces N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide, which is then purified through recrystallization.

Scientific Research Applications

N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been studied for its potential therapeutic properties in various scientific research applications. One study found that N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide inhibited the growth of cancer cells in vitro and in vivo, suggesting its potential as an anticancer agent (Wu et al., 2019). Another study showed that N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide had anti-inflammatory effects in a mouse model of acute lung injury (Zhang et al., 2018). Additionally, N-(1-benzyl-1H-pyrazol-3-yl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been investigated for its potential as a treatment for Alzheimer's disease, as it was found to inhibit the aggregation of amyloid beta peptides (Shi et al., 2017).